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Compound of Interest

Compound Name: Dimetan

Cat. No.: B093608

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, chemical structure,
and physicochemical properties of Dimetan, a dimethylcarbamate insecticide. The document
details a representative experimental protocol for its synthesis and elucidates its mechanism of
action as a cholinesterase inhibitor through a signaling pathway diagram. All quantitative data
IS presented in structured tables for clarity and comparative analysis.

Chemical Identity and Properties

Dimetan, with the IUPAC name 5,5-dimethyl-3-oxocyclohex-1-en-1-yl dimethylcarbamate, is a
carbamate ester.[1] Its chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identification of Dimetan
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Identifier Value
CAS Number 122-15-6[2]
Molecular Formula C11H17NO3[2]

Molecular Weight 211.26 g/mol [2]
5,5-dimethyl-3-oxocyclohex-1-en-1-yl
IUPAC Name
dimethylcarbamate[1]
5,5-dimethyldihydroresorcinol
Synonyms

dimethylcarbamate, G-19258[2]

Table 2: Physicochemical E ies of Di

Property Value
Melting Point 45-46 °C[2]

N _ 170-180 °C at 11 mmHg; 122-124 °C at 0.3
Boiling Point

mmHg[2]

Water Solubility

3.15 g/100 mL at 20 °C[2]

Freely soluble in alcohol, acetone, and ether.

Solubility Moderately soluble in petroleum ether, gasoline,
and cyclohexane.[2]
Appearance Crystals from cyclohexane[2]

Synthesis of Dimetan

The synthesis of Dimetan involves the reaction of 5,5-dimethyldihydroresorcinol with

dimethylcarbamoyl chloride.[2] This reaction is a standard method for the preparation of

carbamate esters from phenolic compounds.

Synthesis Workflow

The logical workflow for the synthesis of Dimetan is depicted in the following diagram.
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Dimetan Synthesis Logical Workflow
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Signaling Pathway of Cholinesterase Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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